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Compound of Interest

N-methyl-2-(4-
Compound Name: _ _
nitrophenoxy)ethanamine

cat. No.: B1315212

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methyl-2-(4-nitrophenoxy)ethanamine, with the CAS registry number 60814-17-7, is a
chemical compound of interest in various research and development sectors. This technical
guide provides a summary of its known physical and chemical properties based on available
data. Due to the limited publicly accessible information, this document focuses on presenting
the confirmed data and identifying areas where information is currently unavailable.

Core Physical and Chemical Properties

A certificate of analysis for a sample of N-methyl-2-(4-nitrophenoxy)ethanamine described it
as a "Yellow Solid". The same source indicated a high purity of 98.14% as determined by High-
Performance Liquid Chromatography (HPLC) and a weight loss of 0.06% on thermogravimetric
analysis (TGA). The compound is reported to be soluble in acetonitrile.

The following table summarizes the key physicochemical data that has been identified for N-
methyl-2-(4-nitrophenoxy)ethanamine.
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Property Value Source

CAS Number 60814-17-7 Multiple Sources
Molecular Formula CoH12N203 Multiple Sources
Molecular Weight 196.20 g/mol Multiple Sources

Physical Description Yellow Solid Certificate of Analysis
Purity (by HPLC) 98.14% Certificate of Analysis
Solubility Soluble in Acetonitrile Material Safety Data Sheet
Melting Point Data not available -

Boiling Point Data not available -

It is important to note that critical experimental data, specifically the melting and boiling points,
are not readily available in the public domain.

Experimental Protocols

Detailed experimental protocols for the synthesis of N-methyl-2-(4-nitrophenoxy)ethanamine
are not explicitly described in the available literature. However, a general synthetic route for a
related, more complex molecule, N-methyl-2-(4-nitrophenoxy)-N-[2-(4-
nitrophenyl)ethyllethanamine, has been documented. This synthesis involves a coupling
reaction followed by a methylation step. While not directly applicable, it may provide a
conceptual framework for a potential synthesis of the target molecule.

Conceptual Synthesis Workflow (Based on a related compound):

4-Nitrophenol 2-(Methylamino)ethanol

Etherification

N-methyl-2-(4-nitrophenoxy)ethanamine
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Caption: Conceptual synthesis pathway for N-methyl-2-(4-nitrophenoxy)ethanamine.

Signaling Pathways and Logical Relationships

There is currently no available information in the public domain regarding any signaling
pathways or specific biological mechanisms of action directly involving N-methyl-2-(4-
nitrophenoxy)ethanamine. Research into the biological activity of this compound is not widely
reported.

The logical relationship for any experimental investigation would follow a standard scientific
method workflow.

General Experimental Workflow:

Hypothesis Formulation Experimental Design Data Collection & Analysis Conclusion

Define Research Question |>4l> Select Model & Methods |—>| Define Controls |>4l> Perform Experiment |—>| Analyze Results |>4I>| Draw Conclusions

Click to download full resolution via product page

Caption: A generalized workflow for scientific experimentation.

Conclusion

This technical guide consolidates the currently available physical and chemical property data
for N-methyl-2-(4-nitrophenoxy)ethanamine. While some fundamental properties have been
identified, there are significant gaps in the publicly accessible data, particularly concerning its
thermodynamic properties, detailed synthetic protocols, and biological activity. Further
experimental investigation is required to fully characterize this compound. Researchers and
drug development professionals are advised to perform their own analytical testing to confirm
these properties and to determine others that are not yet documented.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of N-
methyl-2-(4-nitrophenoxy)ethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315212#n-methyl-2-4-nitrophenoxy-ethanamine-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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